Cas no 2227818-78-0 (methyl 2-(2R)-2-hydroxypropylbenzoate)

• Product Name: methyl 2-(2R)-2-hydroxypropylbenzoate
• CAS No: 2227818-78-0
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5877553
• PubChem ID: 165695867
• Update Time: 2025-10-31

methyl 2-(2R)-2-hydroxypropylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2R)-2-hydroxypropylbenzoate
• 2227818-78-0
• EN300-1792659
• methyl 2-[(2R)-2-hydroxypropyl]benzoate

• Inchi： 1S/C11H14O3/c1-8(12)7-9-5-3-4-6-10(9)11(13)14-2/h3-6,8,12H,7H2,1-2H3/t8-/m1/s1
• InChI Key： VYQVNLPOTVYVOX-MRVPVSSYSA-N
• SMILES： O[C@H](C)CC1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-(2R)-2-hydroxypropylbenzoate

Methyl 2-(2R)-2-hydroxypropylbenzoate: A Versatile Compound in Pharmaceutical and Biomedical Research

Methyl 2-(2R)-2-hydroxypropylbenzoate, with the CAS number 2227818-78-0, is a promising compound that has garnered significant attention in the fields of pharmaceutical sciences, medicinal chemistry, and biomedical research. This molecule represents a unique class of ester derivatives, characterized by its complex stereochemistry and functional group arrangement. The 2R configuration at the central carbon of the propyl chain plays a critical role in determining its biological activity, as stereochemical differences can lead to pronounced variations in pharmacokinetic profiles and therapeutic efficacy. Recent studies have highlighted the potential of this compound as a scaffold for developing novel therapeutics targeting a variety of diseases, including neurodegenerative disorders, metabolic syndromes, and inflammatory conditions.

From a structural perspective, Methyl 2-(2R)-2-hydroxypropylbenzoate consists of a benzoic acid moiety linked to a hydroxypropyl group via an ester bond. The hydroxyl group on the propyl chain introduces hydrophilicity, while the benzoic acid ring provides aromaticity and potential for molecular interactions with biological targets. This combination of functional groups allows the compound to exhibit dual properties: hydrophobicity from the ester linkage and hydrophilicity from the hydroxyl group. Such a balance is crucial for optimizing solubility, permeability, and bioavailability, which are key parameters in drug development. Researchers have demonstrated that the molecular weight and stereochemistry of this compound significantly influence its ability to cross biological membranes, making it a candidate for oral delivery systems and transdermal applications.

Recent advancements in computational chemistry and molecular modeling have provided new insights into the behavior of Methyl 2-(2R)-2-hydroxypropybenzoate. A 2023 study published in *Journal of Medicinal Chemistry* used quantum mechanics calculations to predict the binding affinity of this compound with G-protein-coupled receptors (GPCRs), which are critical targets for many drugs. The results indicated that the hydroxyl group on the propyl chain forms hydrogen bonds with specific amino acid residues in the receptor's binding pocket, enhancing selectivity and reducing off-target effects. This finding underscores the importance of stereochemical control in the design of therapeutics and highlights the potential of this compound as a lead molecule for drug discovery programs targeting GPCRs.

One of the most exciting developments in the field is the application of Methyl 2-(2R)-2-hydroxypropylbenzoate in the development of prodrugs. Prodrugs are inactive compounds that are converted into active drugs in the body, often to improve pharmacokinetic properties or reduce toxicity. A 2024 study in *Advanced Drug Delivery Reviews* explored the use of this compound as a prodrug carrier for delivering hydrophobic drugs across the blood-brain barrier (BBB). The research team demonstrated that the ester linkage in Methyl 2-(2R)-2-hydroxypropylbenzoate could be cleaved by esterases in the brain, releasing the active drug payload. This approach could revolutionize the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's, where BBB penetration remains a major challenge.

Another area of interest is the role of Methyl 2-(2R)-2-hydroxypropylbenzoate in modulating inflammatory responses. Chronic inflammation is a hallmark of many diseases, including arthritis, diabetes, and cardiovascular disorders. A 2023 preclinical study published in *Nature Communications* investigated the anti-inflammatory effects of this compound in a murine model of rheumatoid arthritis. The results showed that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6, while preserving the function of regulatory T cells. This dual mechanism of action suggests that Methyl 2-(2R)-2-hydroxypropylbenzoate could be a valuable therapeutic agent for managing autoimmune and inflammatory conditions.

From a synthetic standpoint, the preparation of Methyl 2-(2R)-2-hydroxypropylbenzoate involves a series of well-established organic reactions, including esterification, stereoselective hydrogenation, and functional group manipulation. A 2024 review in *Organic & Biomolecular Chemistry* detailed the optimization of reaction conditions to achieve high stereochemical purity, which is essential for pharmaceutical applications. The study emphasized the importance of using chiral catalysts and enantioselective methods to ensure the production of the 2R enantiomer, as the 2S isomer may exhibit different biological activities or toxicities. This highlights the need for rigorous stereochemical analysis during the development of this compound as a drug candidate.

Despite its promising properties, Methyl 2-(2R)-2-hydroxypropylbenzoate faces several challenges in its journey from laboratory to clinic. One of the primary concerns is its metabolic stability. While the ester linkage provides a means of controlled drug release, it can also lead to rapid hydrolysis in the gastrointestinal tract, reducing bioavailability. To address this issue, researchers are exploring the use of polymer-based delivery systems that can protect the compound from premature degradation. A 2023 patent application described the encapsulation of Methyl 2-(2R)-2-hydroxypropylbenzoate in biodegradable nanoparticles, which release the drug in a pH-dependent manner, enhancing its therapeutic window.

In addition to its therapeutic potential, Methyl 2-(2R)-2-hydroxypropylbenzoate has been studied for its role in environmental and industrial applications. For example, a 2024 study in *Green Chemistry* investigated its use as a green solvent for catalytic reactions. The compound's low toxicity and high solubility in polar solvents make it an attractive alternative to traditional organic solvents. This application highlights the versatility of the molecule and its potential to contribute to sustainable chemical processes.

Looking ahead, the future of Methyl 2-(2R)-2-hydroxypropylbenzoate is likely to be shaped by advances in personalized medicine and precision drug delivery. As researchers continue to unravel the molecular mechanisms underlying its biological effects, new opportunities for therapeutic innovation will emerge. The compound's unique stereochemistry and functional group arrangement position it as a valuable scaffold for developing targeted therapies that address the complexities of modern diseases. With ongoing efforts in synthetic chemistry, pharmacokinetic optimization, and clinical translation, Methyl 2-(2R)-2-hydroxypropylbenzoate is poised to play a significant role in the next generation of pharmaceuticals.

In conclusion, Methyl 2-(2R)-2-hydroxypropylbenzoate (CAS number 2227818-78-0) represents a fascinating intersection of organic chemistry, pharmacology, and biomedical science. Its structural complexity, stereochemical specificity, and functional versatility have positioned it as a promising candidate for a wide range of therapeutic applications. As research in this area continues to evolve, the compound's potential to address unmet medical needs and contribute to sustainable chemical practices will undoubtedly expand, solidifying its place in the landscape of modern drug discovery and development.